
Application Notes and Protocols for (2-
Quinolyl)methylamine hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(2-Quinolyl)methylamine

hydrochloride

Cat. No.: B1320066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and potential

applications of (2-Quinolyl)methylamine hydrochloride. The information is compiled to

ensure laboratory safety and to facilitate its use in research and development.

Chemical and Physical Properties
(2-Quinolyl)methylamine hydrochloride is a chemical compound with the molecular formula

C₁₀H₁₁ClN₂. It is the hydrochloride salt of (2-Quinolyl)methylamine.

Property Value

Molecular Formula C₁₀H₁₁ClN₂

Molecular Weight 194.66 g/mol

CAS Number 861036-67-1

Appearance Solid (form may vary)

Purity ≥97%
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Strict adherence to safety protocols is essential when handling (2-Quinolyl)methylamine
hydrochloride to minimize risks.

Hazard Identification
This compound is classified as a hazardous substance. Key hazards include:

Skin Irritation: Causes skin irritation.

Serious Eye Irritation: Causes serious eye irritation.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

PPE Item Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator may be

required.

First Aid Measures
In case of exposure, follow these first-aid procedures immediately.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1320066?utm_src=pdf-body
https://www.benchchem.com/product/b1320066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. Get medical attention immediately if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.

Storage Protocols
Proper storage is crucial to maintain the integrity and stability of (2-Quinolyl)methylamine
hydrochloride.

Storage Condition Recommendation

Container
Keep containers tightly closed in a dry, cool, and

well-ventilated place.

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong reducing agents.

Experimental Protocols
Detailed experimental protocols for the specific use of (2-Quinolyl)methylamine
hydrochloride are not widely available in published literature, suggesting it is primarily used as

a versatile building block in organic synthesis. The following is a generalized protocol for its

potential use as a nucleophilic amine in a coupling reaction.
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General Protocol: N-Alkylation or N-Arylation Reaction
This protocol outlines a general procedure for the reaction of (2-Quinolyl)methylamine
hydrochloride with an electrophile (e.g., an alkyl halide or aryl halide).

Materials:

(2-Quinolyl)methylamine hydrochloride

Alkyl halide or Aryl halide

A suitable base (e.g., triethylamine, potassium carbonate)

Anhydrous solvent (e.g., DMF, DMSO, acetonitrile)

Inert gas atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a dry reaction flask under an inert atmosphere, add (2-Quinolyl)methylamine
hydrochloride and the chosen anhydrous solvent.

Add the base to the suspension to deprotonate the amine hydrochloride, forming the free

amine in situ.

Stir the mixture at room temperature for a predetermined time to ensure complete

deprotonation.

Add the electrophilic reagent (alkyl or aryl halide) to the reaction mixture.

The reaction may be heated to facilitate the reaction, depending on the reactivity of the

electrophile.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

Upon completion, quench the reaction with water or an appropriate aqueous solution.
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Extract the product with a suitable organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

Concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography, recrystallization, or distillation.

Reaction Setup Reaction Workup and Purification

Prepare (2-Quinolyl)methylamine
hydrochloride and solvent

in a dry flask under inert gas

Add base to form
the free amine

Add electrophile
(e.g., alkyl/aryl halide) Heat as required Monitor reaction

(TLC, LC-MS) Quench reaction Extract product Dry organic layer Concentrate solvent Purify product

Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction.

Potential Applications in Drug Development
While specific biological activities of (2-Quinolyl)methylamine hydrochloride are not

extensively documented, the quinoline moiety is a well-known pharmacophore present in

numerous approved drugs. Derivatives of quinoline have shown a wide range of biological

activities, including:

Antimalarial

Anticancer

Antibacterial

Anti-inflammatory

Therefore, (2-Quinolyl)methylamine hydrochloride serves as a valuable starting material for

the synthesis of novel quinoline-based compounds with potential therapeutic applications. The
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primary amine group provides a reactive handle for further molecular elaboration and the

generation of compound libraries for screening.

(2-Quinolyl)methylamine
hydrochloride

Chemical Synthesis
(e.g., Amide coupling, Reductive amination)

Starting Material

Library of Novel
Quinoline Derivatives

Biological Screening

Hit Identification

Lead Optimization

Active Compounds

Drug Candidate
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Caption: Drug discovery pathway utilizing the target compound.

To cite this document: BenchChem. [Application Notes and Protocols for (2-
Quinolyl)methylamine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320066#protocols-for-handling-and-storing-2-
quinolyl-methylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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